1-[4-[(2-Methyl-1,3-thiazol-5-yl)methyl]piperazin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-[(2-methyl-1,3-thiazol-5-yl)methyl]piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C12H17N3OS/c1-3-12(16)15-6-4-14(5-7-15)9-11-8-13-10(2)17-11/h3,8H,1,4-7,9H2,2H3
• InChI Key: YWARWGGBCNLIME-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(S1)CN2CCN(CC2)C(=O)C=C
• Molecular Formula: C12H17N3OS
• Molecular Weight: 251.35 g/mol

Description

1-[4-[(2-Methyl-1,3-thiazol-5-yl)methyl]piperazin-1-yl]prop-2-en-1-one is a chemical compound that is commonly referred to as MPTP. It is a synthetic compound that has been used in scientific research to understand the mechanisms of action and biochemical and physiological effects on the body. In

Mechanism of Action

The mechanism of action of MPTP is not fully understood, but it is believed to act as a monoamine oxidase inhibitor (MAOI). This inhibition leads to an increase in the levels of dopamine in the brain, which can lead to neurotoxicity in certain brain regions. The neurotoxicity of MPTP has been extensively studied in animal models and has been shown to induce Parkinson's-like symptoms.
Biochemical and Physiological Effects:
MPTP has been shown to have a wide range of biochemical and physiological effects on the body. It has been shown to induce oxidative stress, which can lead to cellular damage and apoptosis. MPTP has also been shown to induce inflammation and alter immune function.

Advantages and Limitations for Lab Experiments

The advantages of using MPTP in lab experiments include its ability to induce Parkinson's-like symptoms in animal models, its ability to modulate dopamine levels in the brain, and its ability to induce oxidative stress. However, the limitations of using MPTP in lab experiments include its neurotoxicity, which can lead to ethical concerns, and the fact that it may not fully replicate the disease state in humans.

Future Directions

There are several future directions for the use of MPTP in scientific research. One potential direction is the development of new MAOIs that are less toxic and have fewer side effects. Another potential direction is the investigation of the role of oxidative stress in disease states and the development of new therapies that target this pathway. Additionally, further research is needed to fully understand the mechanisms of action and biochemical and physiological effects of MPTP.

Synthesis Methods

The synthesis of MPTP involves the reaction of 2-methyl-1,3-thiazole-5-carboxylic acid with piperazine and acetic anhydride to form 1-[4-[(2-Methyl-1,3-thiazol-5-yl)methyl]piperazin-1-yl]prop-2-en-1-one. This reaction is typically carried out under reflux conditions and requires careful control of reaction conditions to obtain high yields.

Scientific Research Applications

MPTP has been used in scientific research to understand the mechanisms of action and biochemical and physiological effects on the body. It has been shown to have a wide range of applications, including the study of the central nervous system, cardiovascular system, and immune system. MPTP has also been used as a tool to investigate the role of oxidative stress in disease states.